Cas no 877825-73-5 (2-(4-hydroxyphenyl)-2-(4-methylpiperazin-1-yl)acetonitrile)

• Product Name: 2-(4-hydroxyphenyl)-2-(4-methylpiperazin-1-yl)acetonitrile
• CAS No: 877825-73-5
• MDL: MFCD07847854
• CID: 4663563
• PubChem ID: 16227070
• Update Time: 2025-05-20

2-(4-hydroxyphenyl)-2-(4-methylpiperazin-1-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4-Hydroxyphenyl)-2-(4-methylpiperazin-1-yl)acetonitrile
• 1-Piperazineacetonitrile, α-(4-hydroxyphenyl)-4-methyl-
• 2-(4-hydroxyphenyl)-2-(4-methylpiperazin-1-yl)acetonitrile

• MDL： MFCD07847854

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-2-unsubstituted benzenoids

Additional information on 2-(4-hydroxyphenyl)-2-(4-methylpiperazin-1-yl)acetonitrile

Comprehensive Overview of 2-(4-hydroxyphenyl)-2-(4-methylpiperazin-1-yl)acetonitrile (CAS No. 877825-73-5)

The compound 2-(4-hydroxyphenyl)-2-(4-methylpiperazin-1-yl)acetonitrile (CAS No. 877825-73-5) is a specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a hydroxyphenyl group and a methylpiperazine moiety, makes it a promising candidate for various applications, including drug discovery and development. Researchers are particularly interested in its potential as a building block for kinase inhibitors and central nervous system (CNS) targeting agents, aligning with current trends in precision medicine and personalized therapies.

In recent years, the demand for highly functionalized nitriles like 2-(4-hydroxyphenyl)-2-(4-methylpiperazin-1-yl)acetonitrile has surged due to their versatility in organic synthesis. This compound's acetonitrile core, combined with its piperazine and phenolic functionalities, allows for diverse modifications, making it a valuable intermediate in the synthesis of complex molecules. Its relevance is further highlighted by the growing interest in small molecule therapeutics and fragment-based drug design, which dominate contemporary pharmaceutical research.

From a structural perspective, CAS No. 877825-73-5 exhibits intriguing physicochemical properties. The presence of the 4-hydroxyphenyl group enhances its solubility in polar solvents, while the 4-methylpiperazin-1-yl fragment contributes to its basicity and potential for hydrogen bonding. These characteristics are critical for optimizing bioavailability and drug-like properties, topics frequently searched by professionals in medicinal chemistry and pharmacology. Additionally, its nitrile functionality offers a reactive handle for further derivatization, a feature highly sought after in combinatorial chemistry libraries.

The synthesis of 2-(4-hydroxyphenyl)-2-(4-methylpiperazin-1-yl)acetonitrile typically involves multi-step organic reactions, including nucleophilic substitution and cyanomethylation. These methods are well-documented in peer-reviewed literature, reflecting the compound's established role in academic and industrial settings. Recent advancements in green chemistry have also spurred interest in optimizing its production to minimize environmental impact, a hot topic among sustainability-focused researchers and regulatory bodies.

Beyond its synthetic utility, CAS No. 877825-73-5 has been explored for its potential biological activities. Preliminary studies suggest interactions with G-protein-coupled receptors (GPCRs) and serotonin transporters, linking it to ongoing research in neuropharmacology and mental health therapeutics. These connections resonate with public interest in neurological disorders and mood regulation, frequently searched topics in both scientific and general audiences. However, further validation is required to fully elucidate its mechanisms and therapeutic potential.

In summary, 2-(4-hydroxyphenyl)-2-(4-methylpiperazin-1-yl)acetonitrile represents a multifaceted compound with broad applicability in drug discovery and organic synthesis. Its structural features align with modern trends in targeted therapy and molecular diversification, while its synthetic accessibility makes it a staple in research laboratories. As the scientific community continues to explore its properties and applications, this compound is poised to remain a subject of significant interest and innovation.